Cas no 89873-42-7 (Thiazole, 4-(chloromethyl)-2-(3,4-dichlorophenyl)-)

Thiazole, 4-(chloromethyl)-2-(3,4-dichlorophenyl)- structure
89873-42-7 structure
Product Name:Thiazole, 4-(chloromethyl)-2-(3,4-dichlorophenyl)-
CAS No:89873-42-7
MF:C10H6Cl3NS
MW:278.585338115692
CID:586318
PubChem ID:13186360
Update Time:2025-04-19

Thiazole, 4-(chloromethyl)-2-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 4-(chloromethyl)-2-(3,4-dichlorophenyl)-
    • 4-(chloromethyl)-2-(3,4-dichlorophenyl)-1,3-thiazole
    • 4-(chloromethyl)-2-(3,4-dichlorophenyl)Thiazole
    • SCHEMBL11064024
    • 89873-42-7
    • FT-0730511
    • ITDVLYBNNYRMRH-UHFFFAOYSA-N
    • DTXSID80525842
    • Inchi: 1S/C10H6Cl3NS/c11-4-7-5-15-10(14-7)6-1-2-8(12)9(13)3-6/h1-3,5H,4H2
    • InChI Key: ITDVLYBNNYRMRH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1=NC(CCl)=CS1)Cl

Computed Properties

  • Exact Mass: 276.928653g/mol
  • Monoisotopic Mass: 276.928653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 41.1Ų
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